![molecular formula C15H15FO3 B6303828 4-Benzyloxy-5-fluoro-3-methoxybenzyl alcohol CAS No. 2056110-49-5](/img/structure/B6303828.png)
4-Benzyloxy-5-fluoro-3-methoxybenzyl alcohol
Overview
Description
4-Benzyloxy-5-fluoro-3-methoxybenzyl alcohol is a chemical compound with the molecular formula C15H15FO3 . It has a molecular weight of 262.28 . The IUPAC name for this compound is (4-(benzyloxy)-3-fluoro-5-methoxyphenyl)methanol . The compound is typically stored at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H15FO3/c1-18-14-8-12(9-17)7-13(16)15(14)19-10-11-5-3-2-4-6-11/h2-8,17H,9-10H2,1H3 . This code provides a specific description of the molecule’s structure, including the positions of the benzyloxy, fluoro, and methoxy groups on the benzene ring.Physical And Chemical Properties Analysis
The compound has a molecular weight of 262.28 . It is typically stored at temperatures between 2-8°C .Scientific Research Applications
Protective Groups in Organic Synthesis
A study by Crich and Li (2009) introduces a new benzyl ether-type protecting group for alcohols, the 4-(tert-butyldiphenylsiloxy)-3-fluorobenzyl group. This protecting group, introduced by means of readily prepared benzyl bromide, is cleaved under desilylation conditions. The new group is fully compatible with the removal of p-methoxybenzyl ethers, demonstrating applications in the stereocontrolled synthesis of β-mannopyranosides, showcasing its utility in complex organic synthesis processes (Crich, Li, & Shirai, 2009).
Photocatalytic Oxidation of Benzyl Alcohols
Higashimoto et al. (2009) explored the photocatalytic oxidation of benzyl alcohol derivatives, including 4-methoxybenzyl alcohol, on a TiO2 photocatalyst under O2 atmosphere. This study highlights the potential of benzyl alcohol derivatives in photocatalytic applications, indicating a route for selective oxidation processes in green chemistry applications (Higashimoto et al., 2009).
Antiplasmodial Activity
Hadanu et al. (2010) synthesized and evaluated the antiplasmodial activities of (1)-N-(4-methoxybenzyl)-1,10-phenanthrolinium bromide, showcasing the potential of benzyl alcohol derivatives in the development of therapeutic agents against Plasmodium falciparum, the parasite responsible for malaria. This research underscores the pharmaceutical applications of modified benzyl alcohols in addressing global health challenges (Hadanu et al., 2010).
Antioxidant Properties in Polymers
Pouteau et al. (2005) investigated the structural modification of Kraft lignin and vanillyl alcohol (4-hydroxy-3-methoxybenzyl alcohol) after acid treatment. The study demonstrated the influence of such modifications on the antioxidant properties of the treated fractions when used in polypropylene, highlighting the application of benzyl alcohol derivatives in enhancing the stability and longevity of polymeric materials (Pouteau et al., 2005).
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Mechanism of Action
- SN1 Pathway at Benzylic Position :
- 1° benzylic halides (like our compound) typically react via an SN1 pathway, forming a resonance-stabilized carbocation. This intermediate can then interact with various nucleophiles or other cellular components .
Pharmacokinetics (ADME Properties):
Action Environment:
Environmental factors (pH, temperature, co-administered drugs) can impact the compound’s stability, efficacy, and bioavailability. For instance, pH variations may affect solubility and absorption.
4-Benzyloxy-5-fluoro-3-methoxybenzyl alcohol . Its potential applications and therapeutic relevance remain an area of exploration . If you have any specific questions or need additional details, feel free to ask! 😊
properties
IUPAC Name |
(3-fluoro-5-methoxy-4-phenylmethoxyphenyl)methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FO3/c1-18-14-8-12(9-17)7-13(16)15(14)19-10-11-5-3-2-4-6-11/h2-8,17H,9-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGZSOPFDUIJEGW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)CO)F)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601211121 | |
Record name | Benzenemethanol, 3-fluoro-5-methoxy-4-(phenylmethoxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601211121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2056110-49-5 | |
Record name | Benzenemethanol, 3-fluoro-5-methoxy-4-(phenylmethoxy)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2056110-49-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenemethanol, 3-fluoro-5-methoxy-4-(phenylmethoxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601211121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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